Cas no 1956371-50-8 (4-Dibenzofurancarboxylic acid, 7-chloro-1-methoxy-, methyl ester)

• Product Name: 4-Dibenzofurancarboxylic acid, 7-chloro-1-methoxy-, methyl ester
• CAS No: 1956371-50-8
• MF: C₁₅H₁₁ClO₄
• MW: 290.698443651199
• CID: 5163039
• Update Time: 2025-07-21

4-Dibenzofurancarboxylic acid, 7-chloro-1-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Dibenzofurancarboxylic acid, 7-chloro-1-methoxy-, methyl ester

• Inchi： 1S/C15H11ClO4/c1-18-11-6-5-10(15(17)19-2)14-13(11)9-4-3-8(16)7-12(9)20-14/h3-7H,1-2H3
• InChI Key： DLEPZSOSLKYZOE-UHFFFAOYSA-N
• SMILES： O1C2=CC(Cl)=CC=C2C2=C(OC)C=CC(C(OC)=O)=C12

Additional information on 4-Dibenzofurancarboxylic acid, 7-chloro-1-methoxy-, methyl ester

4-Dibenzofurancarboxylic acid, 7-chloro-1-methoxy-, methyl ester (CAS No. 1956371-50-8): A Comprehensive Overview

The compound 4-Dibenzofurancarboxylic acid, 7-chloro-1-methoxy-, methyl ester (CAS No. 1956371-50-8) represents a significant molecule in the realm of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has garnered attention due to its potential applications in various biological and chemical processes. The detailed exploration of this molecule not only highlights its structural intricacies but also delves into the latest research findings that underscore its relevance in modern science.

In the context of pharmaceutical development, the structural motif of 4-Dibenzofurancarboxylic acid, 7-chloro-1-methoxy-, methyl ester presents a promising scaffold for the design of novel therapeutic agents. The presence of a dibenzofuran core, combined with a chloro and methoxy substituent, endows the molecule with distinct electronic and steric properties that can be exploited for drug discovery. Recent studies have demonstrated that such structural features are often associated with enhanced binding affinity to biological targets, making this compound a valuable candidate for further investigation.

The synthesis and characterization of 4-Dibenzofurancarboxylic acid, 7-chloro-1-methoxy-, methyl ester have been subjects of extensive research. Advanced synthetic methodologies have been employed to optimize the yield and purity of this compound, ensuring that it meets the stringent requirements for pharmaceutical applications. Techniques such as multi-step organic synthesis, coupled with modern purification methods like column chromatography and recrystallization, have been instrumental in achieving high-quality samples suitable for both laboratory and industrial use.

One of the most compelling aspects of 4-Dibenzofurancarboxylic acid, 7-chloro-1-methoxy-, methyl ester is its potential role in modulating biological pathways. Preliminary studies suggest that this compound exhibits inhibitory activity against certain enzymes and receptors implicated in various diseases. For instance, research has indicated that it may interfere with the activity of enzymes involved in cancer cell proliferation, offering a novel approach to developing anticancer therapies. Additionally, its interaction with specific receptors has been explored for potential applications in treating neurological disorders.

The pharmacokinetic properties of 4-Dibenzofurancarboxylic acid, 7-chloro-1-methoxy-, methyl ester are also areas of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Advanced computational models and experimental techniques have been utilized to predict and validate these properties, providing insights into how the compound behaves within the human body. These findings are essential for designing effective dosing regimens and minimizing potential side effects.

In conclusion, 4-Dibenzofurancarboxylic acid, 7-chloro-1-methoxy-, methyl ester (CAS No. 1956371-50-8) stands out as a promising candidate in pharmaceutical research due to its unique structural features and potential biological activities. The ongoing studies into its synthesis, pharmacological effects, and pharmacokinetic properties highlight its significance in advancing therapeutic strategies across multiple disease areas. As research continues to uncover new applications for this compound, it is poised to play a pivotal role in the development of next-generation pharmaceuticals.